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Compound of Interest

2-((5-methyl-1H-1,2,4-triazol-3-
Compound Name:
yl)sulfanyl)acetic acid

Cat. No.: B350316

General Workflow for In Vitro Screening

The initial phase of drug discovery involves a systematic process of screening, confirmation,
and preliminary characterization, often referred to as a screening cascade.[1][2] This workflow
is designed to efficiently identify promising "hit" compounds from a library of synthesized
molecules and eliminate those with undesirable properties early on, thus saving time and
resources.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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